Cas no 3690-12-8 (4-Amino-2-methoxy-5-pyrimidinemethanol)

4-Amino-2-methoxy-5-pyrimidinemethanol structure
3690-12-8 structure
Product Name:4-Amino-2-methoxy-5-pyrimidinemethanol
CAS No:3690-12-8
MF:C6H9N3O2
MW:155.154560804367
CID:308295
PubChem ID:96318
Update Time:2025-04-19

4-Amino-2-methoxy-5-pyrimidinemethanol Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-methoxy-5-pyrimidinemethanol
    • Bacimethrin
    • (4-amino-2-methoxy-pyrimidin-5-yl)-methanol
    • 2-methoxy-4-amino-5-hydroxymethylpyrimidine
    • 4-amino-5-(hydroxymethyl)-2-methoxypyrimidine
    • 4-amino-5-hydroxymethyl-2-methoxypyrimidine
    • 5-pyrimidinemethanol, 4-amino-2-methoxy-
    • bacimethrine
    • Bacimetrin
    • BRN 0610202
    • BACIMETHRIN [MI]
    • Q27256660
    • 5-25-13-00322 (Beilstein Handbook Reference)
    • (4-amino-2-methoxypyrimidin-5-yl)methanol
    • 3690-12-8
    • BS-16688
    • SCHEMBL459540
    • AKOS006276206
    • 378Z7N5REL
    • UNII-378Z7N5REL
    • SB57694
    • NSC-66577
    • NS00011748
    • NSC 66577
    • NSC66577
    • D83536
    • DTXSID70190381
    • DTXCID80112872
    • Inchi： 1S/C6H9N3O2/c1-11-6-8-2-4(3-10)5(7)9-6/h2,10H,3H2,1H3,(H2,7,8,9)
    • InChI Key： ZPNHGSNYBLXGOL-UHFFFAOYSA-N
    • SMILES： O(C)C1=NC=C(CO)C(N)=N1

Computed Properties

  • Exact Mass: 155.06957
  • Monoisotopic Mass: 155.069477
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.3
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.3092 (rough estimate)
  • Melting Point: 174℃ (decomposition) (methanol )
  • Boiling Point: 278.95°C (rough estimate)
  • Flash Point: 192.7 °C
  • Refractive Index: 1.6500 (estimate)
  • PSA: 81.26
  • LogP: 0.14090

4-Amino-2-methoxy-5-pyrimidinemethanol Security Information

  • Toxicity：LD50 in mice (mg/kg): 300 i.v., 300 i.p (Tanaka, p 191)

4-Amino-2-methoxy-5-pyrimidinemethanol Pricemore >>

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4-Amino-2-methoxy-5-pyrimidinemethanol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3690-12-8)4-Amino-2-methoxy-5-pyrimidinemethanol
Order Number:A1243021
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:27
Price ($):192/367/734
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3690-12-8)4-Amino-2-methoxy-5-pyrimidinemethanol
A1243021
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):192/367/734
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